2-(1-adamantyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-(1-adamantyl)-N-[(1,5-dimethylpyrazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H27N3O/c1-12-16(11-20-21(12)2)10-19-17(22)9-18-6-13-3-14(7-18)5-15(4-13)8-18/h11,13-15H,3-10H2,1-2H3,(H,19,22)
• InChI Key: OQUHERVIBONOEE-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C)CNC(=O)CC23CC4CC(C2)CC(C4)C3

Description

2-(1-adamantyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]acetamide, also known as ADBMICA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of 2-(1-adamantyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]acetamide is not fully understood, but it is believed to interact with a variety of targets in the central nervous system. Some of the targets that have been identified include the GABA-A receptor, the NMDA receptor, and the voltage-gated calcium channel.
Biochemical and Physiological Effects:
2-(1-adamantyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]acetamide has been found to exhibit a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the inhibition of neuronal excitability. This compound has also been found to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1-adamantyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]acetamide in lab experiments is its ability to modulate neurotransmitter release and regulate ion channels, making it a useful tool for studying the central nervous system. However, one limitation of using 2-(1-adamantyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]acetamide is its potential toxicity, which must be carefully monitored in order to avoid adverse effects.

Future Directions

There are a number of potential future directions for research on 2-(1-adamantyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]acetamide, including further exploration of its mechanism of action, its potential therapeutic applications in neurodegenerative diseases, and its potential as a tool for drug discovery and development. Additionally, further studies are needed to better understand the potential toxicity of this compound and to develop strategies for minimizing any adverse effects.

Synthesis Methods

2-(1-adamantyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]acetamide can be synthesized using a variety of methods, including the use of reagents such as adamantane, pyrazole, and acetic anhydride. One common method involves the reaction of adamantane with pyrazole in the presence of acetic anhydride, followed by purification and isolation of the resulting 2-(1-adamantyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]acetamide compound.

Scientific Research Applications

2-(1-adamantyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]acetamide has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and drug discovery. This compound has been found to exhibit a range of effects on the central nervous system, including the modulation of neurotransmitter release and the regulation of ion channels.